Cas no 1554514-87-2 (1-(4-chloro-3-methylphenyl)prop-2-en-1-one)

• Product Name: 1-(4-chloro-3-methylphenyl)prop-2-en-1-one
• CAS No: 1554514-87-2
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 6234289
• PubChem ID: 68337276
• Update Time: 2025-06-15

1-(4-chloro-3-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)prop-2-en-1-one
• SCHEMBL12647578
• 1554514-87-2
• AKOS023712501
• EN300-1234486

• Inchi： 1S/C10H9ClO/c1-3-10(12)8-4-5-9(11)7(2)6-8/h3-6H,1H2,2H3
• InChI Key： MBFZHCRYKUCDJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=C)=O)C=C1C

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-chloro-3-methylphenyl)prop-2-en-1-one

Comprehensive Overview of 1-(4-chloro-3-methylphenyl)prop-2-en-1-one (CAS No. 1554514-87-2): Properties, Applications, and Industry Insights

1-(4-chloro-3-methylphenyl)prop-2-en-1-one (CAS No. 1554514-87-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This α,β-unsaturated ketone derivative features a chloro-methylphenyl moiety, which contributes to its reactivity and potential applications in synthetic chemistry. As researchers explore sustainable alternatives for drug intermediates, this compound has emerged as a candidate for further investigation.

The molecular structure of 1-(4-chloro-3-methylphenyl)prop-2-en-1-one combines aromatic and unsaturated carbonyl functionalities, making it valuable for Michael addition reactions and cyclization processes. Recent studies highlight its potential as a building block for heterocyclic compounds, particularly in developing novel biologically active molecules. The presence of both electron-withdrawing (carbonyl) and electron-donating (methyl) groups creates interesting electronic effects that influence its reactivity patterns.

In the context of green chemistry advancements, 1554514-87-2 has been investigated for its potential in catalyzed organic transformations. Researchers are particularly interested in its behavior under microwave-assisted synthesis conditions and photocatalytic reactions, which align with current industry demands for energy-efficient processes. The compound's stability under various pH conditions makes it suitable for exploring environmentally friendly synthetic routes.

Analytical characterization of 1-(4-chloro-3-methylphenyl)prop-2-en-1-one typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound exhibits characteristic UV absorption around 260-280 nm, which is valuable for process monitoring during scale-up operations. Recent publications have optimized chromatographic separation methods for this compound, addressing common challenges in impurity profiling.

From a commercial perspective, the global market for specialty chemical intermediates like 1554514-87-2 is expanding, driven by demand from contract research organizations and custom synthesis providers. Regulatory aspects concerning its handling and storage follow standard laboratory safety protocols, with particular attention to its light sensitivity and recommended storage under inert atmosphere. Current research directions explore its potential in material science applications, particularly in polymer modification studies.

Future prospects for 1-(4-chloro-3-methylphenyl)prop-2-en-1-one include investigations into its structure-activity relationships when incorporated into larger molecular frameworks. The compound's crystallization behavior and polymorphic forms are additional areas of interest for pharmaceutical development. As synthetic methodologies evolve, this intermediate may play a role in developing next-generation functional materials with tailored properties.